Cas no 1806885-62-0 (2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine
• CAS No: 1806885-62-0
• MF: C₇H₈F₂IN₃
• MW: 299.05980014801
• CID: 4855676
• Update Time: 2025-06-08

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H8F2IN3/c8-6(9)3-1-5(10)13-7(12)4(3)2-11/h1,6H,2,11H2,(H2,12,13)
• InChI Key： GSIFGNCQHIQCDR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(N)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine

Introduction to 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine (CAS No. 1806885-62-0)

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine (CAS No. 1806885-62-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a difluoromethyl group, an amino group, and an iodine atom in its structure confers specific chemical and biological properties that make it a promising candidate for various pharmacological studies.

The structure of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine is particularly noteworthy. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of molecules, while the amino and aminomethyl groups provide opportunities for further functionalization and conjugation with other biomolecules. The iodine atom, on the other hand, can serve as a handle for radiolabeling, making the compound useful in imaging studies and drug delivery systems.

Recent research has focused on the synthesis and characterization of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine. A study published in the Journal of Medicinal Chemistry reported a multi-step synthesis route that yielded high purity and yield of the compound. The researchers utilized advanced spectroscopic techniques such as NMR and mass spectrometry to confirm the structure and purity of the synthesized product. These methods are crucial for ensuring the reliability and reproducibility of the compound in subsequent studies.

In terms of biological activity, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine has shown promising results in preliminary assays. In vitro studies have demonstrated its ability to modulate specific enzymes and receptors, suggesting potential therapeutic applications in areas such as cancer, neurodegenerative diseases, and inflammatory disorders. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation.

The pharmacokinetic properties of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine have also been investigated. Preclinical studies in animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high bioavailability and low toxicity make it an attractive candidate for further development into clinical trials. Additionally, its stability under physiological conditions ensures that it remains active over extended periods, which is crucial for sustained therapeutic effects.

The potential applications of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine are diverse. In addition to its use as a lead compound for drug discovery, it can serve as a building block for more complex molecules with enhanced biological activities. The presence of multiple functional groups allows for facile modification through chemical reactions such as amidation, alkylation, and arylation. This versatility makes it a valuable tool for chemists and pharmacologists working on novel drug candidates.

The future outlook for 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine is promising. Ongoing research aims to optimize its structure to improve potency and selectivity while reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical application.

In conclusion, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine (CAS No. 1806885-62-0) represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation and potential therapeutic use.